Methyl sulfate

• IUPAC Name: methyl hydrogen sulfate
• InChI: InChI=1S/CH4O4S/c1-5-6(2,3)4/h1H3,(H,2,3,4)
• InChI Key: JZMJDSHXVKJFKW-UHFFFAOYSA-N
• Canonical SMILES: COS(=O)(=O)O
• Molecular Formula: CH4O4S
• Related CAS: 19803-43-1 (ammonium salt), 512-42-5 (hydrochloride salt), 562-54-9 (potassium salt)
• DSSTOX Substance ID: DTXSID2047983
• Molecular Weight: 112.11 g/mol
• CAS RN: 75-93-4

Description

Methyl sulfate is an alkyl sulfate that is the monomethyl ester of sulfuric acid. It is also known as the smallest organosulfate detected in atmospheric particles.

Synthesis Analysis

Methyl sulfate can be synthesized through the reaction of sulfur (IV) oxide with aqueous methylamine, resulting in “onium” sulfate (CH₃NH₃)₂SO₄. Another synthesis pathway involves the reaction of 1-alkylimidazoles with dimethyl sulfate and diethyl sulfate under ambient conditions, leading to the formation of low-cost ionic liquids containing methyl- and ethyl-sulfate anions.

Molecular Structure Analysis

The molecular structure of methyl sulfate is CH₃OSO₃Na. The Methyl sulfate molecule contains a total of 9 bonds. There are 5 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 hydroxyl group, and 1 sulfuric (thio-/dithio-) acid.

Chemical Reactions Analysis

Methyl sulfate participates in various chemical reactions, including methylation processes. For instance, the sulfate-reducing culture N47 uses naphthalene or 2-methylnaphthalene as the sole carbon source and electron donor, where the initial reaction in the naphthalene degradation pathway is a methylation to 2-methylnaphthalene, which then undergoes subsequent oxidation.

Physical And Chemical Properties Analysis

The physical properties of methyl sulfate derivatives, such as methylmercury sulfate, have been characterized, demonstrating its decomposition at 245°C, high solubility in water, and low solubility in organic solvents.

Scientific Research Applications

Surfactant Research

Methyl sulfate is used in the synthesis of methyl ester sulfonate (MES) surfactants. . .

Pharmaceutical Industry

In pharmaceuticals, methyl sulfate is identified as a potential genotoxic impurity during the synthesis of active pharmaceutical ingredients. . This is crucial for patient safety and drug purity.

Environmental Science

Methyl sulfate plays a role in environmental science, particularly in the study of methylmercury production in wetlands. . Understanding this process is vital for assessing the environmental impact of sulfate discharges.

Chemical Synthesis

In chemical synthesis, methyl sulfate is used as a reagent. . .

Industrial Applications

Industrially, methyl sulfate derivatives, such as MES, are used as eco-friendly surfactants with applications ranging from detergents to emulsifying agents. .

Analytical Chemistry

In analytical chemistry, methyl sulfate is used in gravimetric analysis as a precipitating agent. .

Materials Science

. These materials have potential applications in electronics, catalysis, and more.

Ionic Liquids Research

. The unique properties of ionic liquids make them valuable in both research and industrial settings.

Safety And Hazards

Methyl sulfate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause severe inflammation and necrosis of the eyes, mouth, and respiratory tract.

Future Directions

Recent studies reveal that organosulfates at the particle surface can be oxidized by gas-phase OH radicals with significant rates. These interactions are crucial in understanding the environmental impact of methyl sulfate and related compounds.

Q & A

Q1: What is the molecular formula and weight of methyl sulfate?

A1: Methyl sulfate has the molecular formula (CH3)2SO4 and a molecular weight of 126.13 g/mol.

Q2: Which spectroscopic techniques are useful for characterizing methyl sulfate?

A2: Several spectroscopic techniques can be employed for the characterization of methyl sulfate and related compounds. These include:

• NMR Spectroscopy (¹H and ¹³C): This technique is crucial for determining the structure and purity of methyl sulfate. For instance, ¹H NMR can distinguish between methyl groups in different chemical environments, while ¹³C NMR provides information about the carbon backbone. []
• Infrared Spectroscopy (IR): IR spectroscopy is particularly useful for identifying functional groups in methyl sulfate, such as the S=O and C-O stretches. [, ]
• Mass Spectrometry (MS): MS can be used to determine the molecular weight and fragmentation pattern of methyl sulfate, aiding in its identification and analysis. []

Q3: Is methyl sulfate stable in the presence of moisture?

A3: Methyl sulfate is highly hygroscopic and readily decomposes upon exposure to moisture. [] Therefore, it requires careful handling and storage under dry conditions.

Q4: How does the alkyl chain length of alkyl sulfate ionic liquids affect their tribological properties?

A4: Studies on a series of 1-butyl-3-methylimidazolium alkyl sulfates, including methyl sulfate, ethyl sulfate, and octyl sulfate, revealed that as the alkyl substituent length on the sulfate anion increases, the lifetime of the ionic liquid as a lubricant decreases. This highlights the importance of the anion structure in determining the tribological behavior of ionic liquids. []

Q5: Can methyl sulfate be used as a reagent for epoxidation reactions?

A5: While methyl sulfate itself isn't directly used in epoxidation reactions, it can be efficiently converted to trimethylsulfonium methyl sulfate, which then acts as a precursor to dimethylsulfonium methanide, a strong base used in epoxide synthesis. This conversion involves reacting dimethyl sulfate with dimethyl sulfide in the presence of an acid. []

Q6: Can methyl sulfate be used as a sulfating agent for polysaccharides?

A6: Yes, research demonstrates that methyl sulfate, specifically sodium methyl sulfate, can be utilized to sulfate various polysaccharides like curdlan, starch, and dextran. This sulfation process is typically carried out in DMSO with a catalytic amount of H₂SO₄. The degree of sulfation and recovery can be enhanced by using anhydrous CaSO₄ as a desiccant and carrying out the reaction under reduced pressure. The specific position of sulfation (O-6 for curdlan and starch, O-2 and O-3 for dextran) is influenced by the polysaccharide's structure. []

Q7: What is the role of N,N’,N’’,N’’’-tetramethyltetra-2,3-pyridinoporphyrazinato copper(II) methyl sulfate in organic synthesis?

A7: N,N’,N’’,N’’’-tetramethyltetra-2,3-pyridinoporphyrazinato copper(II) methyl sulfate has been identified as an effective catalyst for the conversion of carbonyl compounds into their corresponding 1,3-dithioacetals and 1,3-oxathiolanes. Importantly, these reactions proceed under mild conditions, highlighting the potential of this catalyst in organic synthesis. []

Q8: What are the health hazards associated with methyl sulfate exposure?

A8: Methyl sulfate is a highly toxic compound, and exposure can lead to severe health consequences. [, ] Always consult safety data sheets and handle this compound with extreme caution in well-ventilated areas using appropriate personal protective equipment.

Q9: How can the concentration of methyl sulfate in the atmosphere be determined?

A9: Gas-phase methyl sulfates, including dimethyl sulfate, can be analyzed using specialized techniques involving diffusion denuders and resin beds or sorption filters. The collected alkyl sulfates are then quantified using ion chromatography, providing insights into their atmospheric concentrations. []